Cas no 883543-20-2 (4-fluoro-2-propoxybenzaldehyde)

• Product Name: 4-fluoro-2-propoxybenzaldehyde
• CAS No: 883543-20-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD06247717
• CID: 4764356
• Update Time: 2026-02-26

4-fluoro-2-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-n-propoxybenzaldehyde
• 4-Fluoro-2-propoxybenzaldehyde
• 4-fluoro-2-propoxybenzaldehyde

• MDL： MFCD06247717
• Inchi： 1S/C10H11FO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h3-4,6-7H,2,5H2,1H3
• InChI Key： WKWUGQDZJYTWOD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Additional information on 4-fluoro-2-propoxybenzaldehyde

Comprehensive Overview of 4-fluoro-2-propoxybenzaldehyde (CAS No. 883543-20-2)

4-fluoro-2-propoxybenzaldehyde (CAS No. 883543-20-2) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. This compound, characterized by its fluoro and propoxy functional groups, has garnered attention due to its unique chemical properties and versatility in organic synthesis. Researchers and industry professionals frequently search for terms like "4-fluoro-2-propoxybenzaldehyde synthesis", "CAS 883543-20-2 applications", and "fluorinated benzaldehyde derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 4-fluoro-2-propoxybenzaldehyde features a benzene ring substituted with a fluoro group at the 4-position and a propoxy group at the 2-position, culminating in an aldehyde functional group. This arrangement imparts distinct electronic and steric effects, making it a valuable building block for drug discovery and material science. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In pharmaceutical research, 4-fluoro-2-propoxybenzaldehyde serves as a precursor for bioactive molecules targeting central nervous system (CNS) disorders and anti-inflammatory agents. Its fluorine atom enhances metabolic stability and membrane permeability, addressing key challenges in medicinal chemistry. Queries such as "fluorinated aldehydes in drug design" and "CAS 883543-20-2 solubility" highlight its practical considerations in formulation development.

From an industrial perspective, this compound finds utility in flavor and fragrance applications due to its aromatic profile. The propoxy side chain contributes to controlled volatility, a sought-after trait in perfumery. Additionally, its role in liquid crystal synthesis has been explored, catering to advancements in display technologies. Searches for "4-fluoro-2-propoxybenzaldehyde suppliers" and "high-purity fluorinated benzaldehydes" underscore its commercial demand.

Analytical characterization of CAS 883543-20-2 typically involves GC-MS, HPLC, and NMR techniques, ensuring quality control for research and production. Recent discussions in scientific forums emphasize the need for standardized spectroscopic data and safety profiles, addressing common user concerns. The compound’s stability under various pH conditions and thermal properties are also frequently investigated topics.

Innovations in catalytic oxidation and microwave-assisted synthesis have optimized the production of 4-fluoro-2-propoxybenzaldehyde, reducing energy consumption and byproducts. These advancements align with the circular economy principles, a hot topic in chemical manufacturing. Users often inquire about "scalable synthesis of fluorinated aldehydes" and "CAS 883543-20-2 price trends", reflecting market dynamics.

In conclusion, 4-fluoro-2-propoxybenzaldehyde (CAS No. 883543-20-2) exemplifies the intersection of structural innovation and functional utility in organic chemistry. Its applications span life sciences, materials engineering, and industrial chemistry, driven by ongoing research and technological progress. For those exploring "fluorinated building blocks" or "specialty aldehydes", this compound remains a pivotal subject of study and commercialization.